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Compound of Interest

Compound Name: 3-Acetylpyridine

Cat. No.: B027631

Technical Support Center: 3-Acetylpyridine

This guide provides comprehensive safety, handling, and storage procedures for 3-
Acetylpyridine, tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is 3-Acetylpyridine and what are its common applications?

Al: 3-Acetylpyridine (CAS No. 350-03-8), also known as methyl 3-pyridyl ketone, is an
organic compound with the molecular formula C7H7NO. It appears as a colorless to pale yellow
or clear brown liquid. It is used as an intermediate in the synthesis of pharmaceuticals, such as
risedronate sodium for treating osteoporosis, and in agrochemicals. It is also utilized as a
flavoring agent in some food products.

Q2: What are the primary hazards associated with 3-Acetylpyridine?

A2: 3-Acetylpyridine is classified as toxic if swallowed and causes skin and serious eye
irritation. Inhalation may cause respiratory tract irritation.

Q3: What personal protective equipment (PPE) should be worn when handling 3-
Acetylpyridine?

A3: When handling 3-Acetylpyridine, it is crucial to use appropriate personal protective
equipment. This includes chemical safety goggles or eyeglasses that meet OSHA or European
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standards, protective gloves (such as butyl rubber with a thickness >0.3 mm for extended
contact), and a lab coat or other protective clothing to prevent skin exposure. All handling of
this chemical should be conducted in a well-ventilated area or a chemical fume hood.

Q4: How should 3-Acetylpyridine be stored?

A4: Store 3-Acetylpyridine in a tightly closed container in a cool, dry, and well-ventilated area.
The recommended storage temperature is between 15-25 °C. It should be stored locked up
and away from incompatible substances such as strong oxidizing agents, strong acids, strong
bases, and strong reducing agents.

Troubleshooting Guide
Problem: Accidental Spill of 3-Acetylpyridine

e Immediate Action: Evacuate the immediate area to avoid inhalation of vapors. Ensure the
area is well-ventilated.

o Containment: For small spills, absorb the liquid with an inert material such as sand,
diatomaceous earth, or a universal binding agent. Prevent the spill from entering drains.

o Cleanup: Carefully collect the absorbed material into a suitable, closed container for
hazardous waste disposal.

» Decontamination: Clean the spill area thoroughly.

¢ Personal Protection: Anyone involved in the cleanup must wear appropriate PPE, including
respiratory protection.

Problem: Accidental Exposure to 3-Acetylpyridine

o Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin with
plenty of soap and water for at least 15 minutes. Seek medical attention if skin irritation
ocCcCurs.

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do so. Seek immediate medical attention.
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 Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or has
stopped, provide artificial respiration. Seek immediate medical attention.

 Ingestion: If swallowed, rinse the mouth with water. Do NOT induce vomiting. Call a poison
control center or doctor immediately. Never give anything by mouth to an unconscious
person.

Data and Properties

hvsical and Chemical ies of 3. lovtidi

Property Value

Molecular Formula C7H7NO

Molecular Weight 121.14 g/mol

Appearance Colorless to pale yellow liquid
Melting Point 11-13 °C

Boiling Point 220 °C

Density 1.102 g/mL at 25 °C

Flash Point 104 °C (closed cup)
Refractive Index n20/D 1.534

Solubility of 3-Acetylpyridine
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Solvent Solubility

Water Soluble in hot water.
Alcohols Soluble.

Ether Soluble.

Acids Soluble.

Chloroform Slightly soluble.
Methanol Slightly soluble.
Ligroin Insoluble.

Experimental Protocols

Detailed methodologies for specific experiments using 3-Acetylpyridine are highly dependent
on the nature of the research being conducted. As such, specific protocols are not provided
here. Researchers should always consult established literature and their institution's safety
guidelines before proceeding with any experiment. General best practices include:

» Risk Assessment: Conduct a thorough risk assessment for any new procedure involving 3-
Acetylpyridine.

o Fume Hood Usage: Always handle 3-Acetylpyridine in a properly functioning chemical fume
hood to minimize inhalation exposure.

e Incompatible Materials: Ensure that 3-Acetylpyridine is not brought into contact with
incompatible materials such as strong acids, bases, or oxidizing agents, which could lead to
vigorous reactions.

» Waste Disposal: Dispose of all waste containing 3-Acetylpyridine in accordance with local,
state, and federal regulations for hazardous waste. Do not mix with other waste streams.

Visual Guides
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Workflow for 3-Acetylpyridine Spill Response
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First Aid for 3-Acetylpyridine Exposure

Exposure Occurs
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(15 mins)
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 To cite this document: BenchChem. [Safe handling and storage procedures for 3-
Acetylpyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b027631#safe-handling-and-storage-procedures-for-3-
acetylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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